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Compound of Interest

Compound Name: Isononanamine

Cat. No.: B1580606 Get Quote

An essential guide for researchers, scientists, and drug development professionals detailing

the distinct properties and applications of isononanamine and its linear counterpart, n-

nonylamine.

In the landscape of chemical synthesis and pharmaceutical development, the selection of

appropriate building blocks is paramount. Alkylamines, in particular, serve as versatile

intermediates in the creation of a vast array of complex molecules. This guide provides a

comprehensive comparison of two C9 primary amines: isononanamine, a branched-chain

amine, and n-nonylamine, a straight-chain amine. Understanding their distinct physicochemical

properties, reactivity, and potential applications is crucial for informed decision-making in

research and manufacturing.

Physicochemical Properties: A Tabulated
Comparison
The structural difference between the branched iso-nonan- chain and the linear n-nonan- chain

gives rise to notable variations in their physical properties. These differences can significantly

impact their handling, reactivity, and suitability for specific applications.
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Property
Isononanamine (7-
methyloctan-1-amine)

n-Nonylamine (Nonan-1-
amine)

CAS Number 27775-00-4 112-20-9

Molecular Formula C₉H₂₁N C₉H₂₁N[1]

Molecular Weight 143.27 g/mol [2] 143.27 g/mol [1]

IUPAC Name 7-methyloctan-1-amine[2] nonan-1-amine[3]

Boiling Point ~191 °C (predicted) 201-202 °C

Melting Point Not available -1 °C

Density ~0.78 g/cm³ (predicted) 0.782-0.79 g/cm³ at 20-25 °C

Flash Point Not available 63 °C

Solubility Insoluble in water Slightly soluble in water

Vapor Pressure Not available 0.37 hPa at 25 °C

Structural and Reactivity Profile
The primary distinction between isononanamine and n-nonylamine lies in the arrangement of

their carbon skeletons. n-Nonylamine possesses a linear nine-carbon chain, while

isononanamine has a branched structure, specifically 7-methyloctanamine. This branching

influences the molecule's steric hindrance and van der Waals interactions.

Generally, the reactivity of the amine functional group (-NH₂) is similar in both compounds,

participating in typical reactions of primary amines such as:

Alkylation and Acylation: To form secondary and tertiary amines, and amides, respectively.[4]

Nucleophilic Substitution: Acting as a nucleophile to introduce the nonyl or isononyl group

into other molecules.[4]

Imine Formation: Reacting with aldehydes and ketones.[4]
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However, the branched structure of isononanamine can introduce steric hindrance around the

amino group, which may affect reaction rates and equilibrium positions compared to the more

accessible amino group of the linear n-nonylamine.

Applications in Drug Development and Organic
Synthesis
Both isononanamine and n-nonylamine serve as valuable intermediates in organic synthesis.

Their hydrophobic alkyl chains make them suitable for introducing lipophilicity into molecules, a

key consideration in drug design to enhance membrane permeability and bioavailability.

n-Nonylamine has been documented as a building block in the synthesis of various

compounds, including derivatives of the natural product berberine, which have been

investigated for their antimicrobial properties.[4] Its role as a pharmaceutical intermediate is

well-established, contributing to the synthesis of active pharmaceutical ingredients (APIs).[5]

While specific applications of isononanamine in drug development are less documented in

publicly available literature, its properties as a branched primary amine suggest its potential

use in creating molecules with unique spatial arrangements. The branched structure can

influence the binding affinity of a drug candidate to its target protein by providing a different

conformational profile compared to a linear chain.

Experimental Protocols: A Generalized Approach to
Primary Amine Synthesis
Detailed, directly comparable experimental protocols for the synthesis of both isononanamine
and n-nonylamine are not readily available in a single source. However, a general and widely

used method for the synthesis of primary amines is the reduction of the corresponding nitrile.

Experimental Workflow: Synthesis of Primary Amines via Nitrile Reduction

Caption: Generalized workflow for primary amine synthesis.

Methodology:
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Reaction Setup: The corresponding alkyl nitrile (nonanenitrile or isononanenitrile) is

dissolved in an anhydrous aprotic solvent, such as diethyl ether or tetrahydrofuran (THF),

under an inert atmosphere (e.g., nitrogen or argon).

Reduction: A suitable reducing agent, such as lithium aluminum hydride (LiAlH₄) or catalytic

hydrogenation (H₂ gas with a catalyst like Raney nickel or palladium on carbon), is carefully

added to the nitrile solution. The reaction is typically stirred at a controlled temperature (e.g.,

0 °C to room temperature) for a period sufficient to ensure complete conversion.

Work-up: The reaction is cautiously quenched by the sequential addition of water and a

sodium hydroxide solution to decompose the excess reducing agent and precipitate the

aluminum salts.

Extraction and Drying: The resulting mixture is filtered, and the organic layer is separated.

The aqueous layer is further extracted with an organic solvent. The combined organic

extracts are then dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Purification: The solvent is removed under reduced pressure, and the crude primary amine is

purified by distillation or column chromatography to yield the final product.

Logical Relationship: Structure vs. Properties
The structural isomerism between isononanamine and n-nonylamine leads to predictable

differences in their physical properties and potential biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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